3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester

• IUPAC Name: methyl 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoate
• InChI: InChI=1S/C11H15NO4/c1-11(12,10(15)16-2)6-7-3-4-8(13)9(14)5-7/h3-5,13-14H,6,12H2,1-2H3
• InChI Key: MKFJJXIMFTXSEM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)O)O)(C(=O)OC)N
• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol

Description

3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester: is a compound with the molecular formula C11H15NO4 and a molecular weight of 225.24 g/mol . It is a derivative of tyrosine, an amino acid that plays a crucial role in the biosynthesis of proteins. This compound is often used in research related to neurotransmission and various neurological disorders .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester typically involves the esterification of 3-Hydroxy-Alpha-methyl-tyrosine. One common method is the reaction of the amino acid with methanol in the presence of trimethylchlorosilane (TMSCl) at room temperature . This method is advantageous due to its mild reaction conditions and high yields.

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the general approach involves large-scale esterification reactions under controlled conditions to ensure purity and yield.

Chemical Reactions Analysis

Types of Reactions: 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The ester group can be reduced to form alcohols.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) can be used for substitution reactions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of various organic compounds.

Biology: Studied for its role in neurotransmission and its effects on dopamine receptors.

Medicine: Investigated for potential therapeutic applications in neurological disorders such as Parkinson’s disease, schizophrenia, and depression.

Industry: Utilized in the development of pharmaceuticals and research chemicals.

Mechanism of Action

The mechanism of action of 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester involves its interaction with dopamine receptors and other neurotransmitter systems . It acts as a competitive inhibitor of tyrosine hydroxylase, an enzyme involved in the biosynthesis of catecholamines such as dopamine . By inhibiting this enzyme, the compound can modulate the levels of neurotransmitters in the brain, which is crucial for its therapeutic effects .

Comparison with Similar Compounds

Alpha-Methyl-L-tyrosine: Acts as a competitive inhibitor of tyrosine hydroxylase and is used in the treatment of certain neurological disorders.

Alpha-Methyl-DL-tyrosine Methyl Ester: Similar in structure and function, used to evaluate norepinephrine turnover.

3-Hydroxy Myristic Acid Methyl Ester: Another ester compound with different applications in research.

Uniqueness: 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester is unique due to its specific interaction with dopamine receptors and its potential therapeutic applications in a range of neurological disorders . Its ability to modulate neurotransmitter levels makes it a valuable compound in both research and clinical settings.